Cas no 2228230-15-5 (5-(2-aminocyclopropyl)-N,N,4-trimethyl-1,3-thiazol-2-amine)

• Product Name: 5-(2-aminocyclopropyl)-N,N,4-trimethyl-1,3-thiazol-2-amine
• CAS No: 2228230-15-5
• MF: C₉H₁₅N₃S
• MW: 197.300500154495
• CID: 5998999
• PubChem ID: 165676694
• Update Time: 2025-05-20

5-(2-aminocyclopropyl)-N,N,4-trimethyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-aminocyclopropyl)-N,N,4-trimethyl-1,3-thiazol-2-amine
• 2228230-15-5
• EN300-1742209

• Inchi： 1S/C9H15N3S/c1-5-8(6-4-7(6)10)13-9(11-5)12(2)3/h6-7H,4,10H2,1-3H3
• InChI Key： JRKMLCAEHIYKSE-UHFFFAOYSA-N
• SMILES： S1C(N(C)C)=NC(C)=C1C1CC1N

Computed Properties

• Exact Mass: 197.09866866g/mol
• Monoisotopic Mass: 197.09866866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 70.4Ų

Additional information on 5-(2-aminocyclopropyl)-N,N,4-trimethyl-1,3-thiazol-2-amine

Comprehensive Analysis of 5-(2-aminocyclopropyl)-N,N,4-trimethyl-1,3-thiazol-2-amine (CAS No. 2228230-15-5): Properties, Applications, and Research Insights

The compound 5-(2-aminocyclopropyl)-N,N,4-trimethyl-1,3-thiazol-2-amine (CAS No. 2228230-15-5) is a structurally unique thiazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines a cyclopropylamine moiety with a trimethylthiazole core, offering versatile reactivity and potential biological activity. This article delves into its chemical properties, synthetic pathways, and emerging applications, addressing key questions frequently searched by researchers and industry professionals.

One of the most searched topics related to CAS No. 2228230-15-5 is its role in drug discovery. Recent studies highlight its potential as a scaffold for kinase inhibitors, a class of therapeutics targeting cancer and inflammatory diseases. The 2-aminocyclopropyl group is particularly noteworthy, as it mimics natural amino acids, enabling interactions with enzymatic active sites. Researchers are also exploring its utility in covalent drug design, where the amine group can form reversible bonds with target proteins.

From a synthetic chemistry perspective, the preparation of 5-(2-aminocyclopropyl)-N,N,4-trimethyl-1,3-thiazol-2-amine often involves multistep organic reactions, including cyclopropanation and thiazole ring formation. Optimizing yield and purity is a common challenge, as reflected in search queries like "efficient synthesis of 2-aminocyclopropyl thiazoles". Advances in catalysis and green chemistry have improved routes to this compound, aligning with the industry's push for sustainable methodologies.

Beyond pharmaceuticals, this compound has sparked interest in agrochemical innovation. Its thiazole-amine structure exhibits herbicidal and fungicidal properties, making it a candidate for next-generation crop protection. Searches for "thiazole derivatives in agriculture" often cite its mode of action, which disrupts pathogen metabolic pathways. Regulatory and environmental safety profiles are also hot topics, with researchers evaluating its degradation kinetics and ecotoxicology.

Analytical characterization of CAS No. 2228230-15-5 relies heavily on NMR spectroscopy and mass spectrometry. Users frequently search for "HPLC methods for thiazole amines" or "spectral data of 5-(2-aminocyclopropyl)thiazoles", underscoring the need for reliable analytical protocols. Computational chemistry, including molecular docking studies, further aids in understanding its interactions at atomic resolution.

In conclusion, 5-(2-aminocyclopropyl)-N,N,4-trimethyl-1,3-thiazol-2-amine represents a compelling case study in heterocyclic chemistry. Its dual applicability in life sciences and material innovation positions it as a molecule of enduring relevance. Ongoing research will likely uncover new dimensions of its utility, particularly in addressing global health and sustainability challenges.